Cas no 2092074-43-4 ((5-bromo-2-methoxyphenyl)(ethyl)imino-lambda6- sulfanone)

• Product Name: (5-bromo-2-methoxyphenyl)(ethyl)imino-lambda6- sulfanone
• CAS No: 2092074-43-4
• MF: C₉H₁₂BrNO₂S
• MW: 278.166080474854
• CID: 5239943
• Update Time: 2025-05-24

(5-bromo-2-methoxyphenyl)(ethyl)imino-lambda6- sulfanone Chemical and Physical Properties

Names and Identifiers

• (5-bromo-2-methoxyphenyl)(ethyl)imino-lambda6- sulfanone

• Inchi： 1S/C9H12BrNO2S/c1-3-14(11,12)9-6-7(10)4-5-8(9)13-2/h4-6,11H,3H2,1-2H3
• InChI Key： OHNNNZJHUMZXLJ-UHFFFAOYSA-N
• SMILES： S(C1C=C(Br)C=CC=1OC)(=O)(=N)CC

Additional information on (5-bromo-2-methoxyphenyl)(ethyl)imino-lambda6- sulfanone

The Compound CAS No. 2092074-43-4: (5-bromo-2-methoxyphenyl)(ethyl)imino-lambda6-sulfanone

The compound with CAS No. 2092074-43-4, commonly referred to as (5-bromo-2-methoxyphenyl)(ethyl)imino-lambda6-sulfanone, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique molecular structure, which combines a sulfanone group with a substituted phenyl ring and an ethyl imino group. The sulfanone moiety is known for its stability and reactivity, making it a valuable component in the synthesis of advanced materials and pharmaceuticals.

Recent studies have highlighted the potential of (5-bromo-2-methoxyphenyl)(ethyl)imino-lambda6-sulfanone in drug discovery, particularly in the development of anti-inflammatory and anti-cancer agents. Researchers have found that the compound exhibits remarkable bioactivity due to its ability to interact with key cellular pathways. The bromo and methoxy substituents on the phenyl ring contribute to its pharmacokinetic properties, enhancing its solubility and bioavailability. These findings underscore the importance of this compound in modern medicinal chemistry.

In addition to its pharmaceutical applications, (5-bromo-2-methoxyphenyl)(ethyl)imino-lambda6-sulfanone has shown promise in the field of materials science. Its unique electronic properties make it a candidate for use in advanced polymers and organic electronics. Scientists have explored its potential as a building block for constructing high-performance materials, such as conductive polymers and light-emitting diodes (LEDs). The lambda6-sulfanone structure provides a platform for functionalization, enabling the creation of tailor-made materials with specific electronic and optical properties.

The synthesis of (5-bromo-2-methoxyphenyl)(ethyl)imino-lambda6-sulfanone involves a multi-step process that requires precise control over reaction conditions. Researchers have developed efficient synthetic routes that minimize side reactions and maximize yield. These methods often involve coupling reactions, oxidation steps, and functional group transformations, showcasing the versatility of this compound in chemical synthesis.

Furthermore, the environmental impact of (5-bromo-2-methoxyphenyl)(ethyl)imino-lambda6-sulfanone has been a topic of recent research. Studies have demonstrated that the compound exhibits biodegradability under certain conditions, reducing its environmental footprint. This is particularly important in industries where sustainability is a key concern. The development of eco-friendly synthesis methods for this compound is an active area of research, reflecting its growing importance in green chemistry.

In conclusion, (5-bromo-2-methoxyphenyl)(ethyl)imino-lambda6-sulfanone (CAS No. 2092074-43-4) is a versatile compound with diverse applications across multiple disciplines. Its unique molecular structure, combined with recent advancements in synthesis and application studies, positions it as a valuable tool in both academic research and industrial development. As ongoing research continues to uncover new properties and uses for this compound, its significance in the chemical sciences is expected to grow further.